Cas no 106891-34-3 (methyl2-(thiophen-3-yl)ethylamine)

• Product Name: methyl2-(thiophen-3-yl)ethylamine
• CAS No: 106891-34-3
• MF: C₇H₁₁NS
• MW: 141.234
• CID: 3581352
• PubChem ID: 21843618
• Update Time: 2025-06-08

methyl2-(thiophen-3-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneethanamine, N-methyl-
• methyl2-(thiophen-3-yl)ethylamine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl2-(thiophen-3-yl)ethylamine

Methyl 2-(Thiophen-3-yl)ethylamine: A Comprehensive Overview

Methyl 2-(thiophen-3-yl)ethylamine (CAS No. 106891-34-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene moiety and amine functionality, holds potential for various applications, including as a building block in the synthesis of more complex molecules and as a precursor in the development of novel therapeutic agents.

The chemical structure of methyl 2-(thiophen-3-yl)ethylamine consists of a thiophene ring attached to an ethylamine chain, with a methyl group at the terminal position. This structure imparts specific physical and chemical properties that make it an attractive candidate for further investigation. Recent studies have highlighted its role in the modulation of various biological pathways, making it a subject of interest for researchers exploring new drug targets.

In the realm of medicinal chemistry, methyl 2-(thiophen-3-yl)ethylamine has been explored for its potential as a scaffold in the design of new drugs. The thiophene ring is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug development. Additionally, the presence of the amine group provides opportunities for further functionalization, allowing for the creation of derivatives with tailored pharmacological properties.

One notable area of research involving methyl 2-(thiophen-3-yl)ethylamine is its application in the treatment of neurological disorders. Studies have shown that compounds derived from this scaffold can exhibit neuroprotective effects by modulating specific receptors and signaling pathways. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of methyl 2-(thiophen-3-yl)ethylamine effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurological applications, methyl 2-(thiophen-3-yl)ethylamine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings have implications for the development of new treatments for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of methyl 2-(thiophen-3-yl)ethylamine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common method involves the coupling of thiophene with an appropriate amine precursor, followed by methylation to introduce the terminal methyl group. The ease of synthesis allows researchers to readily access this compound and explore its derivatives in a wide range of experimental settings.

In addition to its direct applications in drug development, methyl 2-(thiophen-3-yl)ethylamine has also been used as a tool compound in biochemical assays. Its unique structure makes it suitable for use as a reference standard or control in experiments aimed at understanding the interactions between small molecules and biological targets. This utility extends to high-throughput screening (HTS) platforms, where it can serve as a positive control or lead compound for hit identification.

The environmental impact and safety profile of methyl 2-(thiophen-3-yl)ethylamine are also important considerations. While this compound is not classified as hazardous or toxic under current regulations, it is essential to handle it with care and follow standard laboratory safety protocols. Researchers should be aware of potential risks associated with exposure and take appropriate precautions to ensure safe handling and disposal.

In conclusion, methyl 2-(thiophen-3-yl)ethylamine (CAS No. 106891-34-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its biological activities and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.